Cas no 885950-60-7 (2,3,4,5,6-Pentafluorophenyl2-methyl-5-nitrobenzenesulfonate)

• Product Name: 2,3,4,5,6-Pentafluorophenyl2-methyl-5-nitrobenzenesulfonate
• CAS No: 885950-60-7
• MF: C₁₃H₆F₅NO₅S
• MW: 383.247459888458
• CID: 3061071
• PubChem ID: 2782919
• Update Time: 2025-10-31

2,3,4,5,6-Pentafluorophenyl2-methyl-5-nitrobenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5,6-Pentafluorophenyl 2-methyl-5-nitrobenzenesulfonate
• MFCD05975137
• 2,3,4,5,6-Pentafluorophenyl 2-methyl-5-nitrobenzenesulphonate
• 2,3,4,5,6-pentafluorophenyl 2-methyl-5-nitrobenzene-1-sulfonate
• 885950-60-7
• 2,3,4,5,6-PENTAFLUOROPHENYL2-METHYL-5-NITROBENZENESULFONATE
• CS-0368278
• 11X-0217
• Perfluorophenyl 2-methyl-5-nitrobenzenesulfonate
• AKOS005069506
• (2,3,4,5,6-pentafluorophenyl) 2-methyl-5-nitrobenzenesulfonate
• 2,3,4,5,6-Pentafluorophenyl2-methyl-5-nitrobenzenesulfonate

• Inchi： 1S/C13H6F5NO5S/c1-5-2-3-6(19(20)21)4-7(5)25(22,23)24-13-11(17)9(15)8(14)10(16)12(13)18/h2-4H,1H3
• InChI Key： MWHLLCYCKBGXIQ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C)[N+](=O)[O-])(=O)(=O)OC1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Exact Mass: 382.98868428Da
• Monoisotopic Mass: 382.98868428Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Melting Point: 123-125

2,3,4,5,6-Pentafluorophenyl2-methyl-5-nitrobenzenesulfonate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 2,3,4,5,6-Pentafluorophenyl2-methyl-5-nitrobenzenesulfonate

Introduction to 2,3,4,5,6-Pentafluorophenyl 2-methyl-5-nitrobenzenesulfonate (CAS No. 885950-60-7)

2,3,4,5,6-Pentafluorophenyl 2-methyl-5-nitrobenzenesulfonate (CAS No. 885950-60-7) is a highly specialized compound with a unique molecular structure and a wide range of applications in the fields of chemical and pharmaceutical research. This compound is characterized by its pentafluorophenyl and 2-methyl-5-nitrobenzenesulfonate moieties, which contribute to its exceptional chemical properties and reactivity.

The molecular formula of 2,3,4,5,6-Pentafluorophenyl 2-methyl-5-nitrobenzenesulfonate is C₁₃H₄F₅N₂O₄S, and its molecular weight is approximately 379.18 g/mol. The compound is known for its high stability and reactivity in various chemical reactions, making it a valuable reagent in synthetic chemistry and pharmaceutical development.

In recent years, 2,3,4,5,6-Pentafluorophenyl 2-methyl-5-nitrobenzenesulfonate has gained significant attention due to its potential applications in the synthesis of advanced materials and pharmaceuticals. Its unique combination of fluorine atoms and nitro groups provides a versatile platform for the development of novel compounds with enhanced properties.

The pentafluorophenyl group in 2,3,4,5,6-Pentafluorophenyl 2-methyl-5-nitrobenzenesulfonate imparts strong electron-withdrawing effects and hydrophobicity to the molecule. These properties make it an excellent leaving group in nucleophilic substitution reactions. The 2-methyl-5-nitrobenzenesulfonate moiety further enhances the reactivity of the compound by introducing additional functional groups that can participate in various chemical transformations.

In the context of pharmaceutical research, 2,3,4,5,6-Pentafluorophenyl 2-methyl-5-nitrobenzenesulfonate has been explored as a key intermediate in the synthesis of drugs with anti-inflammatory and anti-cancer properties. Recent studies have shown that compounds derived from this reagent exhibit potent biological activities and improved pharmacokinetic profiles.

A notable example is the use of 2,3,4,5,6-Pentafluorophenyl 2-methyl-5-nitrobenzenesulfonate in the synthesis of targeted drug delivery systems. The high stability and reactivity of this compound allow for the precise modification of drug molecules to enhance their therapeutic efficacy while minimizing side effects. This approach has shown promising results in preclinical studies and is currently being evaluated in clinical trials for various diseases.

Beyond its applications in pharmaceuticals, 2,3,4,5,6-Pentafluorophenyl 2-methyl-5-nitrobenzenesulfonate has also found use in materials science. Its unique electronic properties make it suitable for the development of advanced materials with enhanced performance characteristics. For instance, it has been used as a building block in the synthesis of conductive polymers and organic semiconductors for electronic devices.

The synthesis of 2,3,4,5,6-Pentafluorophenyl 2-methyl-5-nitrobenzenesulfonate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound on both laboratory and industrial scales.

In conclusion, 2,3,4,5,6-Pentafluorophenyl 2-methyl-5-nitrobenzenesulfonate (CAS No. 885950-60-7) is a versatile and highly valuable compound with a wide range of applications in chemical and pharmaceutical research. Its unique molecular structure and chemical properties make it an essential reagent for the development of novel materials and drugs with improved performance characteristics. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.